6-biphenyl-4-yl-1-methyl-2-(4-methylphenyl)-1H-imidazo[1,2-a]imidazole

• IUPAC Name: methyl 2-(diethylamino)-3-[(4-methylphenyl)methyl]-4-oxoquinazoline-7-carboxylate
• InChI: InChI=1S/C22H25N3O3/c1-5-24(6-2)22-23-19-13-17(21(27)28-4)11-12-18(19)20(26)25(22)14-16-9-7-15(3)8-10-16/h7-13H,5-6,14H2,1-4H3
• InChI Key: ZNBQRHYTDIMJMP-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC2=C(C=CC(=C2)C(=O)OC)C(=O)N1CC3=CC=C(C=C3)C
• Molecular Formula: C22H25N3O3
• Molecular Weight: 379.5 g/mol
• CAS No.: 1112305-81-3

Description

6-biphenyl-4-yl-1-methyl-2-(4-methylphenyl)-1H-imidazo[1,2-a]imidazole is a compound that has gained significant attention in the scientific community due to its potential applications in various fields of research. This compound is a heterocyclic compound that contains an imidazole ring and a biphenyl group.

Scientific Research Applications

Antihypertensive Applications

• The compound is part of a series of nonpeptide angiotensin II receptor antagonists. These N-(biphenylyl-methyl)imidazoles have been shown to be potent, orally active antihypertensives. For instance, 2-butyl-1-[(2'-carboxybiphenyl-4-yl)methyl]-4-chloro-5-(hydroxymethyl)imidazole demonstrates significant oral antihypertensive potency (Carini et al., 1991).

Antimicrobial and Antifungal Activity

• A study synthesized various compounds including those with an imidazo[1,2-a]imidazole moiety and evaluated them for antibacterial, antifungal, and antituberculosis activities. Some compounds in this category exhibited promising antimicrobial activities (Güzeldemirci & Küçükbasmacı, 2010).

Antioxidant Activity

• 2-(biphenyl-4-yl)imidazo[1,2-a]benzimidazoles, closely related to the compound , were synthesized and showed significant in vitro antioxidant activity. This class of compounds, including the ones with an imidazo[1,2-a]imidazole ring, are promising for use as antioxidants (Spasov et al., 2022).

Antiviral Applications

• Structurally related compounds, such as 2-amino-3-substituted-6-[(E)-1-phenyl-2-(N-methylcarbamoyl)vinyl]imidazo[1,2-a]pyridines, were designed and tested as antirhinovirus agents. This indicates potential antiviral applications for compounds with a similar structure, including those with an imidazo[1,2-a]imidazole framework (Hamdouchi et al., 1999).

Cholinesterase Inhibition

• Imidazo[1,2-a]pyridine-based derivatives with biphenyl side chains, structurally related to the compound , showed potential as acetylcholinesterase (AChE) inhibitors. This suggests potential applications in treating neurological disorders (Kwong et al., 2019).